7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline

• CAS No.: 1841079-92-2
• Molecular Formula: C16H10IN3
• Molecular Weight: 371.17 g/mol
• IUPAC Name: 7-iodo-3-pyrrolo[2,3-c]pyridin-1-ylisoquinoline
• InChI: InChI=1S/C16H10IN3/c17-14-2-1-12-8-16(19-9-13(12)7-14)20-6-4-11-3-5-18-10-15(11)20/h1-10H
• InChI Key: BVGJKYIHMYQICY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=CN=C(C=C21)N3C=CC4=C3C=NC=C4)I

Description

7-Iodo-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinoline ( 1841079-92-2) is a chemical compound with a molecular formula of C 16 H 10 IN 3 and a molecular weight of 371.18 g/mol . This heteroaromatic compound features a fused pyrrolopyridine scaffold, a structure of high interest in medicinal chemistry and drug discovery for its potential as a kinase inhibitor core fragment . The iodine substituent on the isoquinoline ring makes this compound a versatile synthetic intermediate, suitable for various metal-catalyzed cross-coupling reactions, such as Suzuki, Sonogashira, and Negishi couplings, enabling the exploration of structure-activity relationships (SAR) . This product is provided for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or any other human or veterinary use .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline typically involves multi-step organic reactionsThe reaction conditions often require the use of strong bases, such as sodium hydride, and transition metal catalysts, like palladium or copper complexes .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent reaction conditions and efficient production .

Chemical Reactions Analysis

Types of Reactions

7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline can undergo various chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Coupling Reactions: It can participate in cross-coupling reactions, such as Suzuki or Heck reactions, to form more complex molecules.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium or copper catalysts in the presence of ligands like triphenylphosphine.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, nucleophilic substitution can yield various substituted isoquinolines, while coupling reactions can produce complex polycyclic structures .

Scientific Research Applications

7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline has several applications in scientific research:

Medicinal Chemistry: It is used as a building block for the synthesis of potential pharmaceutical agents, particularly those targeting neurological disorders and cancers.

Organic Synthesis: The compound serves as an intermediate in the synthesis of more complex heterocyclic compounds.

Biological Studies: It is used in the study of enzyme inhibition and receptor binding due to its unique structural features.

Material Science: The compound is explored for its potential use in the development of organic electronic materials.

Mechanism of Action

The mechanism of action of 7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of enzymes, inhibiting their activity, or interact with receptors, modulating their signaling pathways. The exact mechanism depends on the specific application and the biological system involved .

Comparison with Similar Compounds

Structural and Functional Analogues

Key analogues and their distinguishing features are summarized below:

Compound Name	Substituent (Position)	Molecular Weight (g/mol)	Biological Target/Application	Key Reference(s)
7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline	Iodo (7)	~371.2	Potential tau-targeting/imaging agent
5-Amino-3-(defluorinated pyrrolo[2,3-c]pyridin-1-yl)isoquinoline (MK6240/DMK6240)	Amino (5)	~318.3	Hyperphosphorylated tau inhibitor (Alzheimer’s)
7-Methoxy-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline	Methoxy (7)	~305.3	Undisclosed (PubChem entry)
3-(1H-Pyrrolo[2,3-c]pyridin-1-yl)isoquinoline (unsubstituted)	None	~245.3	Research chemical (GLPBIO)
6,7-Dihydro-5H-pyrido[2,3-c]pyridazine derivatives	Varied	Variable	Bcl-xL inhibitors (cancer therapy)
TLR7-9 antagonists (e.g., quinoline derivatives)	Morpholinyl/azetidine	~500–550	Systemic lupus erythematosus treatment

Key Differences and Implications

Substituent Effects

• Amino (5-position): In MK6240, the amino group facilitates covalent conjugation to metal-organic frameworks (MOFs) for precise tau targeting in Alzheimer’s disease .

Biological Activity

7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline is a compound that has garnered interest due to its potential biological activities, particularly in the fields of oncology and neurobiology. This article synthesizes findings from various studies to elucidate the biological activity of this compound, focusing on its mechanisms of action, efficacy against various cancer cell lines, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of 7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline is $C_{12}H_{8}N_{2}I$ with a molecular weight of approximately 292.11 g/mol. Its structural characteristics allow it to interact with biological targets effectively.

Research indicates that the compound functions primarily through kinase inhibition , particularly targeting haspin kinase, which plays a crucial role in cell cycle regulation and mitosis. The structure-activity relationship (SAR) studies have shown that modifications in the pyrrolo and isoquinoline moieties can significantly enhance the inhibitory potency against haspin kinase. For instance, a related compound demonstrated an IC50 value of 76 nM against haspin, indicating strong inhibitory activity .

Biological Activity Overview

The biological activities of 7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline can be categorized into several key areas:

Anticancer Activity

• Cell Proliferation Inhibition : Studies have shown that this compound exhibits significant antiproliferative effects on various cancer cell lines. In vitro assays revealed that it can induce apoptosis in tumor cells through mechanisms involving tubulin depolymerization .
• Mechanistic Insights : The compound's ability to disrupt microtubule dynamics suggests potential applications as an antimitotic agent. It does not exhibit aromatase activity, differentiating it from other compounds in its class .

Neuroprotective Effects

Recent investigations have explored the use of pyrrolopyridine derivatives as imaging agents for neurofibrillary tangles associated with neurodegenerative diseases like Alzheimer's. The ability to bind tau aggregates positions these compounds as promising candidates for diagnostic applications .

Study 1: Haspin Inhibition

A study focused on a series of pyrrolo[3,2-g]isoquinoline derivatives found that certain modifications led to enhanced haspin inhibition and cellular activity against U-2 OS cells. The binding mode was confirmed through X-ray crystallography, providing insights into how structural changes can affect biological activity .

Study 2: Antiproliferative Effects

In another investigation, a related compound demonstrated significant cytotoxicity against various cancer cell lines. The lead compound was shown to induce apoptosis through mitochondrial pathways, highlighting its potential as a therapeutic agent for resistant cancer types .

Data Table: Biological Activity Summary

Activity	Cell Line/Target	IC50 (nM)	Mechanism
Haspin Inhibition	U-2 OS Cells	76	Kinase inhibition
Antiproliferative	Various Cancer Cell Lines	Varies	Tubulin depolymerization
Neuroprotective	Tau Aggregates	N/A	Imaging agent for neurofibrillary tangles

Q & A

Basic Research Questions

Q. What are the recommended synthetic routes for 7-Iodo-3-(1H-pyrrolo[2,3-C]pyridin-1-YL)isoquinoline, and what methodological considerations ensure reproducibility?

• Answer : Key synthetic strategies involve coupling reactions between iodinated isoquinoline precursors and pyrrolopyridine derivatives. For example, palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) is effective for forming the C–N bond between the two heterocyclic systems . Boc protection/deprotection steps may stabilize reactive intermediates during synthesis . Purification via column chromatography or recrystallization is critical to isolate high-purity products. Document reaction conditions (solvent, temperature, catalyst loading) meticulously to ensure reproducibility.

Q. How can structural characterization of this compound be systematically validated?

• Answer : Use a combination of ¹H/¹³C NMR to confirm substituent positions and purity, HRMS for molecular weight validation, and X-ray crystallography (if single crystals are obtainable) for absolute stereochemical confirmation. Comparative analysis with computational predictions (e.g., DFT-optimized structures) can resolve ambiguities in spectral assignments .

Q. What safety protocols are critical when handling 7-Iodo-3-(1H-pyrrolo[...]isoquinoline in laboratory settings?

• Answer : Follow GHS guidelines for iodinated aromatic compounds: use fume hoods, PPE (gloves, lab coat), and avoid light exposure if photosensitive. Monitor for iodine leakage via periodic air quality checks . For waste disposal, neutralize halogenated byproducts using approved protocols (e.g., sodium thiosulfate) .

Q. What preliminary biological screening approaches are suitable to assess its therapeutic potential?

• Answer : Prioritize assays targeting kinase inhibition (e.g., JAK/STAT pathways) due to structural similarity to pyrrolopyridine-based kinase inhibitors . Use in vitro cytotoxicity assays (MTT/CCK-8) on cancer cell lines and compare IC₅₀ values against known standards. Pair with molecular docking to predict binding affinities to target proteins .

Advanced Research Questions

Q. How can computational methods optimize reaction pathways for synthesizing this compound?

• Answer : Implement quantum chemical calculations (e.g., DFT) to model transition states and identify rate-limiting steps. Combine with machine learning (ML) to analyze reaction parameters (e.g., solvent polarity, catalyst choice) from historical data, narrowing optimal conditions . For example, ML algorithms can predict yield improvements by iterating over temperature and catalyst combinations .

Q. What mechanistic insights are critical for resolving contradictions in catalytic efficiency across different synthetic routes?

• Answer : Use isotopic labeling (e.g., ¹⁸O or deuterium) to trace reaction pathways and identify intermediates. Operando spectroscopy (e.g., Raman or IR) can monitor real-time changes during catalysis . For divergent results, compare activation energies (via Arrhenius plots) and solvent effects (Kamlet-Taft parameters) to isolate variables .

Q. How can process control and reactor design address challenges in scaling up synthesis?

• Answer : Apply continuous-flow reactors to enhance heat/mass transfer for exothermic iodination steps . Use process analytical technology (PAT) for inline monitoring of key parameters (pH, concentration). Scale-down experiments (microreactors) can simulate large-scale conditions and identify bottlenecks (e.g., clogging due to insoluble intermediates) .

Q. What strategies validate the compound’s stability under varying environmental conditions?

• Answer : Conduct accelerated stability studies (40°C/75% RH for 6 months) with HPLC monitoring to track degradation products. Pair with LC-MS/MS to identify hydrolysis/oxidation byproducts. For photostability, expose samples to UV light (ICH Q1B guidelines) and quantify iodine release via ICP-MS .